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Quantitative Susceptibility Data

The following table summarizes the in vitro activity of fenticonazole against various vaginal pathogens,

providing a quantitative basis for comparison.

Microorganism
Number of Isolates
Tested

MIC₉₀
(μg/mL)

Time to 99.9% Killing (at 4x
MIC)

Candida albicans 51 0.06 [1] ~17 hours [1]

Candida parapsilosis 52 0.03 [1] ~17 hours [1]

Candida glabrata 44 0.25 [1] ~19 hours (at 8x MIC) [1]

Candida tropicalis 39 0.125 [1] ~20 hours (at 8x MIC) [1]

Gardnerella vaginalis 42 0.03 [1] Information not provided in search

results

Streptococcus
agalactiae

30 0.03 [1] ~10 hours [1]
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Microorganism
Number of Isolates
Tested

MIC₉₀
(μg/mL)

Time to 99.9% Killing (at 4x
MIC)

Staphylococcus
aureus

35 1 [1] ~10 hours [1]

Escherichia coli 25 0.5 [1] ~10 hours [1]

Advanced Formulation & Efficacy Data

A 2025 study developed a novel Fenticonazole nitrate cubogel to enhance vaginal drug delivery. The

optimized formulation showed superior characteristics and efficacy, as detailed below [2].

Parameter Performance of Cubogel Formulation

Entrapment Efficiency 85.3% ± 2.34% [2]

Particle Size (PS) 169 ± 0.85 nm [2]

Polydispersity Index (PDI) 0.29 ± 0.02 [2]

Zeta Potential (ZP) -24.4 ± 1.27 mV [2]

Drug Release (over 8 hours) 86.77% ± 3.79% [2]

| Key Efficacy Findings | • Enhanced Biofilm Inhibition: Showed higher biofilm inhibitory effect

compared to traditional drug suspension [2]. • Deep Tissue Penetration: Confocal laser scanning

microscopy demonstrated deeper penetration into the vaginal mucosa [2]. • Tissue Safety: Histopathological

assessment confirmed the formulation's safety on vaginal mucosal tissue [2]. |

Experimental Protocols

For researchers seeking to replicate or build upon these findings, here are the core methodologies from the

cited studies.
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In Vitro Susceptibility and Time-Kill Assays [1]:

Microbial Isolates: 318 vaginitis isolates, including various Candida species and bacteria,
were obtained from clinical samples.

MIC Determination: Broth microdilution was performed according to EUCAST guidelines. The
MIC for fungi was defined as the minimum concentration causing a ≥50% reduction in growth

compared to the control.
Time-Kill Methodology: Exponentially growing cultures were exposed to fenticonazole at

concentrations of 0.5x to 8x the MIC. Aliquots were removed at set time intervals (0-24 hours),
serially diluted, and plated on solid agar to determine viable counts (CFU/mL). The time to

achieve a 99.9% reduction (3-log kill) in the starting inoculum was calculated.

Cubogel Formulation and Evaluation [2]:

Preparation Method: Fenticonazole-loaded cubosomes were prepared using a hot
dispersion emulsification technique with Glyceryl monooleate (GMO) as the lipid and a
mixture of Brij 92 and Tween 80 as stabilizers.

Optimization Design: A 2³ full factorial design was used to optimize the formulation by
varying the ratios of GMO:Brij 92, lipid content, and Tween 80 to drug.

Characterization: The optimized formulation was evaluated for particle size, PDI, zeta
potential, entrapment efficiency, in vitro drug release, and morphology (via Transmission

Electron Microscopy).
Biological Activity: The final cubogel was incorporated into a carbopol gel and tested for

antimicrobial activity, biofilm inhibition, ex vivo permeation, and tissue safety.

Experimental Workflow for Fenticonazole R&D

The diagram below outlines the key stages involved in the preclinical research and development of

fenticonazole formulations, from initial testing to advanced delivery systems.
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Research Implications and Conclusion

For researchers and drug development professionals, the data indicates:

Potential for Mixed Infections: Fenticonazole's broad-spectrum activity against key fungal (Candida
spp.) and bacterial (G. vaginalis, S. agalactiae) pathogens supports its investigation as a
monotherapy for mixed vaginitis [1].

Overcoming Formulation Challenges: The development of a cubogel nanocarrier system directly
addresses the poor aqueous solubility of fenticonazole, significantly enhancing its mucosal

penetration and sustained release profile [2].
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Relevant Preclinical Models: The described protocols for time-kill assays and nanoparticle

formulation provide a robust methodological framework for future studies aimed at developing new
azole-based topical treatments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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